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Compound of Interest

Compound Name: 1,1,2-Trichlorotrifluoroethane

Cat. No.: B165192

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of industrial solvents, chlorofluorocarbons (CFCs) once held a prominent
position due to their favorable properties, including low toxicity, non-flammability, and high
stability. Among them, CFC-113 (1,1,2-trichloro-1,2,2-trifluoroethane) was a widely utilized
solvent for precision cleaning in various sectors, including the pharmaceutical and electronics
industries. However, the significant role of CFCs in stratospheric ozone depletion led to their
phase-out under the Montreal Protocol, prompting a shift towards alternative solvents. This
guide provides an objective performance comparison of CFC-113 with other key
chlorofluorocarbon solvents—CFC-11, CFC-12, CFC-114, and CFC-115—supported by
experimental data and detailed methodologies.

Quantitative Performance Comparison

The following tables summarize the key physical and performance properties of CFC-113 and
its counterparts. This data is essential for understanding their behavior and suitability for
various solvent applications.

Table 1: Physical Properties of Selected Chlorofluorocarbon Solvents
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Property CFC-113 CFC-11 CFC-12 CFC-114 CFC-115
Chemical

C2CI3F3 CCI3F CCI2F2 C2CI2F4 C2CIF5
Formula
Molecular
Weight ( 187.38 137.37 120.91 170.92 154.47
g/mol )
Boiling Point
. 47.6 23.8 -29.8 3.8 -38.7
(°C)
Density o o

1.33 (liquid at 1.26 (liquid at
(g/cm3 at 1.57 1.48 Boil - 1.46 boil in)
oiling poin oiling poin

20°C) ap ap
Vapor
Pressure 37.9 89 568 190 790
(kPa at 20°C)
Surface
Tension

17.3 18.0 9.0 11.0 6.0

(dynes/cm at
25°C)

Table 2: Solvency and Environmental Impact of Selected Chlorofluorocarbon Solvents
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Property CFC-113 CFC-11 CFC-12 CFC-114 CFC-115

Kauri-Butanol Data not Data not
31[1] 60 18 ) )
(KB) Value available available

Ozone
Depletion

) 0.8 1.0 1.0 1.0 0.6
Potential

(ODP)

Global

Warming

Potential 6130 4750 10900 10000 7370
(GWP, 100-

year)

Experimental Protocols

To ensure a comprehensive understanding of how these solvents are evaluated, detailed
methodologies for key performance-related experiments are provided below.

Experimental Protocol 1: Determination of Kauri-Butanol
(KB) Value (Based on ASTM D1133)

The Kauri-Butanol value is a measure of the solvency power of a hydrocarbon solvent. A higher
KB value indicates a stronger solvent.

1. Preparation of Kauri-Butanol Standard Solution: a. Prepare a standard solution by dissolving
a specified amount of kauri resin in n-butanol. b. The standard solution should be clear and free
of any suspended particles.

2. Titration Procedure: a. Dispense a precise volume of the Kauri-Butanol standard solution into
a titration flask. b. Slowly add the chlorofluorocarbon solvent being tested from a burette while
continuously swirling the flask. c. Continue the titration until the solution becomes cloudy or
turbid to a defined point (often determined by the inability to read printed text through the
solution). d. Record the volume of the solvent added.
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3. Calculation: a. The Kauri-Butanol value is calculated based on the volume of the solvent
required to reach the turbidity point, corrected against a standard solvent (toluene).

Experimental Protocol 2: Gravimetric Determination of
Cleaning Effectiveness

This method quantifies the ability of a solvent to remove a specific contaminant from a surface.

1. Substrate Preparation: a. Use standardized coupons of a relevant material (e.g., stainless
steel, aluminum). b. Pre-clean the coupons thoroughly to remove any existing residues and
weigh them accurately using an analytical balance.

2. Contaminant Application: a. Apply a known amount of a standard contaminant (e.g., a
specific oil, grease, or flux) evenly onto the surface of the pre-weighed coupons. b. Weigh the
contaminated coupons again to determine the exact mass of the applied contaminant.

3. Cleaning Process: a. Immerse the contaminated coupons in the chlorofluorocarbon solvent
for a specified time and at a controlled temperature. Agitation (e.g., ultrasonic bath) may be
applied to simulate industrial cleaning processes. b. Alternatively, for wipe cleaning evaluation,
a standardized wiping procedure with a solvent-impregnated cloth can be used.

4. Post-Cleaning Analysis: a. After cleaning, carefully dry the coupons to ensure complete
evaporation of the solvent. b. Weigh the cleaned and dried coupons. c. The cleaning
effectiveness is calculated as the percentage of the contaminant mass removed.

Experimental Protocol 3: Vapor Degreasing Process

Vapor degreasing is a common industrial cleaning method that utilizes the solvent's vapor to
clean parts.

1. Equipment Setup: a. A vapor degreaser typically consists of a sump where the solvent is
boiled, a vapor zone above the sump, and cooling coils at the top to condense the vapor.

2. Cleaning Cycle: a. The parts to be cleaned are placed in a basket and lowered into the vapor
zone. b. The hot solvent vapor condenses on the cooler surface of the parts, dissolving the
contaminants. c. The condensed solvent, carrying the dissolved contaminants, drips back into
the sump. d. This process continues until the parts reach the temperature of the vapor, at which
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point condensation ceases. e. For a final rinse, the parts can be passed through a spray of
freshly distilled solvent or immersed in a second sump containing clean, distilled solvent.

3. Drying: a. The cleaned parts are slowly raised out of the vapor zone, allowing the residual

solvent to flash off, leaving the parts clean and dry.

Visualizing Workflows and Relationships

To further clarify the processes and concepts discussed, the following diagrams have been

generated using Graphviz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. electronics.org [electronics.org]

¢ To cite this document: BenchChem. [Performance Showdown: CFC-113 and its
Chlorofluorocarbon Solvent Counterparts]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165192#performance-comparison-of-cfc-113-with-
other-chlorofluorocarbon-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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